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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B10762275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and environmentally responsible disposal of chemical reagents is a critical component

of laboratory safety and compliance. This guide provides detailed procedures for the proper

disposal of GW791343 dihydrochloride, a P2X7 allosteric modulator. Adherence to these

guidelines is essential to mitigate risks to personnel and the environment.

GW791343 dihydrochloride is classified as a hazardous substance, causing skin and eye

irritation, and may cause respiratory irritation.[1] Therefore, it is imperative that this compound

and its containers are disposed of as hazardous chemical waste and not released into the

general waste stream or sanitary sewer system.

Hazard and Safety Information
A summary of the key hazard statements and precautionary measures for GW791343
dihydrochloride is provided in the table below.[1]
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Hazard Statement GHS Code
Precautionary
Statement

GHS Code

Causes skin irritation H315

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P261

Causes serious eye

irritation
H319

IF ON SKIN: Wash

with plenty of soap

and water.

P302+P352

May cause respiratory

irritation
H335

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P305+P351+P338

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of GW791343
dihydrochloride, including unused product, contaminated materials, and empty containers.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE before handling GW791343 dihydrochloride waste. This

includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Conduct all waste handling procedures within a certified chemical fume hood to avoid

inhalation of dust or aerosols.
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2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired GW791343 dihydrochloride powder, contaminated

weigh boats, and contaminated PPE (such as gloves and wipes) in a dedicated, sealable

hazardous waste container. The container must be made of a material compatible with the

chemical (e.g., high-density polyethylene).

Liquid Waste: Solutions containing GW791343 dihydrochloride should be collected in a

dedicated, leak-proof, and shatter-resistant waste container. Do not mix this waste with other

chemical waste streams unless compatibility has been confirmed.

Clearly label all waste containers with "Hazardous Chemical Waste," the full chemical name

"GW791343 dihydrochloride," and an approximate concentration if applicable.

3. Spill Cleanup:

In the event of a spill, absorb solutions with an inert, finely-powdered liquid-absorbent

material.

Collect the absorbed material and any contaminated surfaces into a sealed container for

hazardous waste.

Decontaminate the spill area. All materials used for decontamination should also be

disposed of as hazardous waste.

4. Decontamination of Empty Containers:

Empty containers that held GW791343 dihydrochloride must be decontaminated before

disposal.

Triple rinse the container with a suitable solvent (e.g., water, if the compound is soluble,

followed by a water-miscible organic solvent like acetone).[2]

Collect the rinsate as hazardous liquid waste.[2]

After triple rinsing, deface or remove the original label, and mark the container as "EMPTY."

[2] The container can then be disposed of as regular laboratory glass or plastic waste, in
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accordance with your institution's policies.

5. Storage and Disposal:

Store sealed waste containers in a designated, well-ventilated, and secure satellite

accumulation area, away from general laboratory traffic.[3][4]

Ensure containers are tightly sealed to prevent leakage or evaporation.

Contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management provider to arrange for the pickup and disposal of

the hazardous waste.[1]

Provide the EHS department or the waste disposal company with a copy of the Safety Data

Sheet (SDS) for GW791343 dihydrochloride.

6. Documentation:

Maintain a detailed log of the accumulated waste, including the chemical name, quantity, and

date of generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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